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Introduction
Arginine Vasopressin (AVP), also known as antidiuretic hormone (ADH), is a nine amino acid

peptide hormone primarily synthesized in the supraoptic and paraventricular nuclei of the

hypothalamus.[1] It is stored and released from the posterior pituitary gland and plays a crucial

role in regulating the body's water balance, blood pressure, and social behaviors.[2]

Dysregulation of AVP is implicated in various conditions, including diabetes insipidus,

hyponatremia, and cardiovascular diseases.[2][3] This document provides a detailed protocol

and application notes for the quantitative determination of Arginine Vasopressin in plasma

samples using a competitive Enzyme-Linked Immunosorbent Assay (ELISA) kit.

Assay Principle
The AVP ELISA kit is a competitive immunoassay.[2][4] The principle relies on the competition

between the AVP in the sample and a fixed amount of labeled AVP (e.g., biotinylated or HRP-

conjugated) for a limited number of binding sites on a specific anti-AVP antibody. The antibody

is typically pre-coated onto the wells of a microplate.[5][6] After incubation, unbound

components are washed away. A substrate solution is then added, which reacts with the
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enzyme conjugate to produce a colorimetric signal. The intensity of the color is inversely

proportional to the concentration of AVP in the sample.[2][4] A standard curve is generated

using known concentrations of AVP, and this curve is used to determine the concentration of

AVP in the unknown samples.
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Caption: Competitive ELISA principle for AVP detection.

Performance Characteristics
The performance of AVP ELISA kits can vary between manufacturers. The following tables

summarize typical performance data based on commercially available kits.

Table 1: General Performance
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Parameter Typical Value Source(s)

Assay Type Competitive ELISA [2][4]

Sample Types

Plasma, Serum, Cell Culture

Supernatant, Tissue

Homogenates

[1][4][7]

Sample Volume 50 - 100 µL [4][7]

Assay Time
~16-18 hours (overnight

incubation)
[2][4]

Detection Method Colorimetric

| Readout Wavelength | 450 nm |[2][4][7] |

Table 2: Analytical Performance

Parameter Typical Value Range Source(s)

Assay Range 4.1 - 1,000 pg/mL [3][4]

Sensitivity 2.84 - 3.67 pg/mL [2][3][4]

Intra-assay Precision (CV%) < 9% [4][7]

| Inter-assay Precision (CV%) | < 12% |[4][7][8] |

Experimental Protocols
Required Materials Not Provided

Microplate reader capable of measuring absorbance at 450 nm

Precision pipettes and disposable pipette tips

Deionized or distilled water

Graduated cylinders
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Vortex mixer

Absorbent paper for blotting

Tubes for sample and standard dilutions

Sample Collection and Preparation
Proper sample handling is critical for accurate results.

Plasma Collection:

Collect whole blood into tubes containing an anticoagulant such as EDTA or heparin.[9][10]

[11]

Gently mix the blood and anticoagulant.

Centrifuge the samples at approximately 1,000 x g for 15 minutes at 4°C within 30 minutes of

collection.[11]

Immediately transfer the supernatant (plasma) to a clean, polypropylene tube.

Assay immediately or aliquot and store samples at -20°C or -80°C for later use.[9][11]

Avoid repeated freeze-thaw cycles.[9][12]

Sample Extraction: Some kits may require an extraction step for plasma samples to remove

interfering substances. Always refer to the specific kit manual. If required, an extraction solution

is typically provided in the kit.[4]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.afgsci.com/product/human-arginine-vasopressin-avp-elisa-kit/
https://www.creative-diagnostics.com/ivd-materials/support/plasma-sample-preparation-for-elisa.html
https://www.fn-test.com/content/uploads/2022/06/ELISA-Sample-Preparation-Protocol-2022.6.6.pdf
https://www.fn-test.com/content/uploads/2022/06/ELISA-Sample-Preparation-Protocol-2022.6.6.pdf
https://www.afgsci.com/product/human-arginine-vasopressin-avp-elisa-kit/
https://www.fn-test.com/content/uploads/2022/06/ELISA-Sample-Preparation-Protocol-2022.6.6.pdf
https://www.afgsci.com/product/human-arginine-vasopressin-avp-elisa-kit/
https://www.antibodies-online.com/kit/6953920/Arginine+Vasopressin+AVP+ELISA+Kit/
https://www.thermofisher.com/elisa/product/Arg8-Vasopressin-Competitive-ELISA-Kit/EIAAVP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10846794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Collect Whole Blood
(EDTA or Heparin tube)

2. Centrifuge
(1000 x g, 15 min, 4°C)

3. Separate Plasma

Store at -80°C or
Assay Immediately

4. Prepare Reagents
& Standards

5. Add Standards & Samples
to Plate

6. Add Labeled AVP &
Anti-AVP Antibody

7. Incubate
(e.g., 16 hrs, 4°C)

8. Wash Plate

9. Add TMB Substrate

10. Incubate in Dark
(e.g., 30 min, RT)

11. Add Stop Solution

12. Read Absorbance
at 450 nm

13. Calculate Results

End

Click to download full resolution via product page

Caption: General experimental workflow from sample to result.
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Reagent Preparation
Bring all reagents and samples to room temperature before use.[13]

Wash Buffer: If provided as a concentrate (e.g., 20X), dilute with deionized water to the final

working volume as specified in the kit manual.

AVP Standard: Reconstitute the lyophilized standard with the provided standard diluent to

create a stock solution.[8] Allow it to sit for at least 10 minutes with gentle mixing. Prepare a

dilution series from the stock solution as instructed in the manual to create the standard

curve points.[8] Do not reuse diluted standards.

Assay Procedure
Determine the number of wells required for standards, controls, and samples. It is

recommended to run all samples and standards in duplicate.[13]

Add 100 µL of each standard, blank, and sample into the appropriate wells of the pre-coated

microplate.[4]

Add the specified volume of AVP conjugate (e.g., HRP-conjugated AVP) and rabbit

polyclonal AVP antibody to each well.[2][4]

Seal the plate with a plate sealer and incubate for the specified time and temperature (e.g.,

16-18 hours at 4°C).[2]

After incubation, aspirate the contents of each well and wash the plate 3-4 times with 1X

Wash Buffer. Ensure complete removal of liquid at each step by blotting the plate on

absorbent paper.

Add 100 µL of TMB Substrate solution to each well.

Incubate the plate at room temperature in the dark for approximately 30 minutes.

Add 100 µL of Stop Solution to each well. The color will change from blue to yellow.

Read the optical density (OD) of each well within 30 minutes using a microplate reader set to

450 nm.
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Data Analysis
Calculate the average OD for each set of duplicate standards, controls, and samples.

Subtract the average OD of the blank (zero standard) from all other OD values.

Create a standard curve by plotting the mean absorbance for each standard concentration

on the y-axis against the known concentration on the x-axis. A four-parameter logistic (4-PL)

curve fit is often recommended.

Use the standard curve to interpolate the AVP concentration for each sample.

Multiply the interpolated concentration by the dilution factor if samples were diluted prior to

the assay.

Troubleshooting Guide

Problem:
High Background

Cause: Inadequate Washing Cause: Reagent Contamination Cause: Over-incubation

Problem:
Low or No Signal

Cause: Reagents Expired or
Improperly Stored Cause: Insufficient Incubation Cause: Incorrect Reagent Prep

Problem:
Poor Reproducibility

(High CV%)

Cause: Inconsistent Pipetting Cause: Wells Not Washed Uniformly Cause: Plate Edge Effects

Solution: Increase wash steps or soak time.
Ensure complete aspiration.

Solution: Use fresh reagents.
Avoid cross-contamination of pipette tips.

Solution: Adhere strictly to incubation times
and temperatures.

Solution: Check expiration dates.
Store all components as recommended.

Solution: Verify incubation times and
temperature are correct.

Solution: Double-check all dilution calculations
for standards and buffers.

Solution: Use calibrated pipettes.
Ensure consistent technique.

Solution: Ensure all wells are filled and
aspirated equally during washes.

Solution: Ensure uniform temperature across the plate.
Use a plate sealer during incubations.
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Caption: A decision tree for troubleshooting common ELISA issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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